2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N3O2S/c1-2-9-4-3-5-10-11(8-17-12(9)10)13(19)14(20)18-15-16-6-7-21-15/h3-8,17H,2H2,1H3,(H,16,18,20)
• InChI Key: BIMRKUSBOBKFTM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)C(=O)C(=O)NC3=NC=CS3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide is a complex organic compound that features an indole moiety and a thiazole ring. This compound is of significant interest in the fields of medicinal chemistry and pharmaceutical research due to its potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide typically involves multi-step organic reactions. One common approach starts with the preparation of the indole derivative, followed by the introduction of the thiazole ring. The reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction parameters are meticulously controlled. The use of automated systems for monitoring and adjusting reaction conditions can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential interactions with biological macromolecules.

Medicine: It is investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 1-(1H-indol-3-yl)-3,3-dimercaptoprop-2-en-1-one
• 5-(1H-indol-3-yl)-3H-1,2-dithiole-3-thione

Uniqueness

2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide is unique due to its specific combination of an indole moiety and a thiazole ring. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for research and development.